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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental protocols for trapping

and studying the rare and radioactive isotope, Francium-221 (²²¹Fr). Due to its unique atomic

structure as the heaviest alkali metal, ²²¹Fr is a compelling subject for fundamental physics

research, particularly in studies of atomic parity non-conservation and the search for a

permanent electric dipole moment of the electron.[1][2]

Francium has no stable isotopes, and ²²¹Fr has a half-life of approximately 4.8 minutes (288.0

seconds).[3][4] This short half-life necessitates efficient production, transport, and trapping

methods. The primary technique employed for trapping francium atoms is the Magneto-Optical

Trap (MOT), which uses a combination of laser light and magnetic fields to cool and confine the

atoms.[5][6]

Quantitative Data Summary
The following tables summarize key quantitative data from various experimental setups for

trapping and studying Francium isotopes.

Table 1: Francium-221 Properties and Trapping Parameters
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Parameter Value Reference

Isotope Francium-221 [7]

Atomic Number 87 [7]

Half-life ~4.8 minutes (288.0 s) [3][4]

Laser Cooling Wavelength (D2

line)
~718 nm [2][5]

Repumping Wavelength (D1

line)
~817 nm [5]

Doppler Cooling Limit 182 µK [2]

Typical MOT Temperature 75 µK [8]

Trapping Efficiency ~1.2% - 1.8% [8]

Trapped Atom Number 50,000 - >200,000 [8]

Vacuum Requirement ~10⁻⁹ Torr [8]

Magnetic Field Gradient ~7 - 9 G/cm [9]

Table 2: Laser Parameters for Francium Magneto-Optical Trap

Parameter Value Reference

Trapping Laser Beam

Diameter
3 - 5 cm [8][10]

Trapping Laser Peak Intensity ~18 mW/cm² [8]

Trapping Laser Detuning -4Γ (from cycling transition) [8]

Repumping Laser
Required due to large ground-

state hyperfine splitting
[5]
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This section details the methodologies for the key experiments involved in the trapping and

study of Francium-221.

Protocol 1: Production and Neutralization of Francium-
221
Francium-221 can be produced through several methods, including the alpha decay of

Actinium-225 (²²⁵Ac).[3]

Materials:

²²⁵Ac source implanted in a tantalum foil.[4]

Yttrium or Zirconium foil for neutralization.[5][10]

High-vacuum chamber.

Ion optics for transport.

Procedure:

Production: ²²¹Fr is produced from the α-decay of a ²²⁵Ac source. The recoil energy from the

decay ejects the ²²¹Fr from the source foil.[3]

Ion Transport: The produced ²²¹Fr ions are guided by electrostatic lenses and steerers

through a beamline to the trapping apparatus.[5]

Neutralization: The francium ion beam is directed onto a heated yttrium or zirconium foil

(heated to ~970 K).[5][10] The low work function of these materials facilitates the

neutralization of the francium ions, which are then released as neutral atoms into the

trapping region.[5]

Protocol 2: Magneto-Optical Trapping of Francium-221
The Magneto-Optical Trap (MOT) is the central component for capturing and cooling the neutral

francium atoms.

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1247767?utm_src=pdf-body
https://www.benchchem.com/product/b1247767?utm_src=pdf-body
https://www.benchchem.com/product/b1247767?utm_src=pdf-body
https://www.benchchem.com/product/b1247767?utm_src=pdf-body
https://arxiv.org/abs/1410.0042
https://arxiv.org/pdf/1410.0042
https://www.physics.umd.edu/rgroups/amo/orozco/publications/Grossman_PS_2000%28EGAS%29.pdf
https://s28338.pcdn.co/teams-tools/francium-trapping/index.html
https://arxiv.org/abs/1410.0042
https://www.physics.umd.edu/rgroups/amo/orozco/publications/Grossman_PS_2000%28EGAS%29.pdf
https://www.physics.umd.edu/rgroups/amo/orozco/publications/Grossman_PS_2000%28EGAS%29.pdf
https://s28338.pcdn.co/teams-tools/francium-trapping/index.html
https://www.physics.umd.edu/rgroups/amo/orozco/publications/Grossman_PS_2000%28EGAS%29.pdf
https://www.benchchem.com/product/b1247767?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ultra-high vacuum (UHV) chamber (~10⁻⁹ Torr).[8]

Six orthogonal laser beams for the main trapping transition and six for the repumping

transition.[1]

Anti-Helmholtz coils for generating a quadrupole magnetic field.

Titanium-Sapphire lasers for generating the required wavelengths (718 nm and 817 nm).[5]

Optics for beam expansion, polarization, and steering.

Cooled CCD camera for imaging the trapped atoms.[1]

Procedure:

Vacuum Preparation: Evacuate the main chamber to an ultra-high vacuum of approximately

10⁻⁹ Torr to minimize collisions of trapped atoms with background gas.[8]

Magnetic Field Generation: Apply a current to the anti-Helmholtz coils to create a quadrupole

magnetic field with a gradient of about 7-9 G/cm at the center of the trap.[9]

Laser Setup:

Generate the trapping laser light at ~718 nm, corresponding to the D2 cycling transition in

francium.[5]

Generate the repumping laser light at ~817 nm to return atoms that fall into the other

ground state hyperfine level back to the cooling cycle.[5]

Expand the laser beams to a diameter of 3-5 cm to create a large trapping volume.[8][10]

Set the peak intensity of the trapping laser to approximately 18 mW/cm².[8]

Detune the trapping laser frequency by -4Γ (four times the natural linewidth) to the red of

the atomic transition.[8]

Direct the six counter-propagating trapping and repumping beams into the vacuum

chamber, ensuring they intersect at the zero-field point of the magnetic quadrupole field.
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Atom Loading and Trapping:

Introduce the neutralized francium atoms from the neutralizer foil into the intersection

region of the laser beams and the magnetic field.

The combination of the red-detuned laser light and the spatially varying Zeeman shift

created by the magnetic field results in a damping force that cools and confines the atoms

to the center of the trap.

Imaging:

Image the fluorescence of the trapped atoms using a cooled CCD camera to observe the

atom cloud.[1]

Protocol 3: Spectroscopy of Trapped Francium-221
Atoms
Once trapped and cooled, the francium atoms can be used for high-precision spectroscopic

measurements.

Materials:

Probe laser (tunable).

Photomultiplier tube (PMT) or other sensitive light detector.

Data acquisition system.

Procedure for Hyperfine Structure Measurement:

Prepare Trapped Atoms: Establish a stable cloud of trapped ²²¹Fr atoms in the MOT.

Introduce Probe Laser: Introduce a third, weaker "probe" laser beam that is resonant with a

specific atomic transition of interest, for example, to measure the hyperfine splitting of an

excited state.[5]

Induce Transitions: Scan the frequency of the probe laser across the expected resonance.
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Detect Fluorescence: Monitor the fluorescence from the trapped atoms using a PMT. A

change in fluorescence (either an increase or decrease, depending on the specific

spectroscopic scheme) will be observed when the probe laser is resonant with an atomic

transition.

Data Analysis: Plot the fluorescence signal as a function of the probe laser frequency to

determine the precise energy levels and hyperfine splittings.[5]

Visualizations
The following diagrams illustrate the key experimental workflows and logical relationships in

trapping and studying Francium-221.
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Caption: Experimental workflow for Francium-221 trapping and spectroscopy.
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Caption: Logical diagram of the Magneto-Optical Trap (MOT) cooling and trapping mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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